3-(3-Chloro-5-fluorophenyl)-3',4'-dimethylpropiophenone

• IUPAC Name: 3-(3-chloro-5-fluorophenyl)-1-(3,4-dimethylphenyl)propan-1-one
• InChI: InChI=1S/C17H16ClFO/c1-11-3-5-14(7-12(11)2)17(20)6-4-13-8-15(18)10-16(19)9-13/h3,5,7-10H,4,6H2,1-2H3
• InChI Key: GXGGSNMIJNSCQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)CCC2=CC(=CC(=C2)Cl)F)C
• Molecular Formula: C17H16ClFO
• DSSTOX Substance ID: DTXSID50644958
• Molecular Weight: 290.8 g/mol
• CAS RN: 898750-76-0

Description

The compound “3-Chloro-5-fluorophenylboronic Acid” is a related compound that contains a 3-Chloro-5-fluorophenyl group. It is a white crystalline powder.

Molecular Structure Analysis

The molecular formula of “3-Chloro-5-fluorophenylboronic Acid” is C6H5BClFO2. The molecular weight is 174.36 g/mol.

Physical And Chemical Properties Analysis

The physical form of “3-Chloro-5-fluorophenylboronic Acid” is a crystalline powder. Another related compound, “3-(3-chloro-5-fluorophenyl)tetrahydro-3-furanol”, has a boiling point of 349.1±42.0 °C and a density of 1.392±0.06 g/cm3.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The synthesis of related compounds, like 3-chloro-N-(2-chloro-5-(1,3-dioxo-4,5,6,7-tetrahydro-1H-isoindol-2(3H)-yl)-4-fluorophenyl)-2,2-dimethylpropanamide, involves reactions such as the reaction of amino-fluorophenyl with isoindole dione and dimethylpropanoyl chloride. This process is significant for understanding the synthesis of complex molecules including the title compound (Huang Ming-zhi et al., 2005).

• Crystal Structure Determination : X-ray crystallography is a pivotal method for determining the crystal structure of synthesized compounds. This technique was used for similar compounds, providing insights into their molecular geometry and reactivity, which is crucial for understanding the properties of the title compound (R. Satheeshkumar et al., 2017).

Photophysical Properties

• Photodehalogenation Studies : Research on the photodehalogenation of fluoro or chlorobenzene derivatives has shown the generation of phenyl cations and benzyne, which are important intermediates in various chemical reactions. Understanding these reactions is vital for the development of new compounds and materials, including those similar to the title compound (S. Protti et al., 2012).

Material Science Applications

• Polymer Synthesis : Fluorinated phenols, like those structurally related to the title compound, are used in oxidative polymerization processes. This application is crucial in the field of material science for creating new polymeric materials with specific properties (S. Hyun et al., 1988).

• Electrical Insulating Polymers : Aromatic copolyethers containing fluoro and chloro groups have been synthesized for applications in electrical insulation. These polymers show high thermal stability and dielectric properties, indicating potential use in electronic devices (C. Hamciuc et al., 2008).

Safety and Hazards

The safety data sheet for “3-Chloro-5-fluorophenylmagnesium bromide” indicates that it is highly flammable and harmful if swallowed. It causes severe skin burns and eye damage, and may cause respiratory irritation.